Cas no 1797953-38-8 (N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 1797953-38-8
• MF: C₁₉H₂₇N₅O₃S
• MW: 405.514382600784
• CID: 5408933
• PubChem ID: 72716940
• Update Time: 2025-10-28

N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6178-4415
• N-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]-1-methylsulfonylpiperidine-4-carboxamide
• N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-1-(methylsulfonyl)piperidine-4-carboxamide
• 1797953-38-8
• AKOS024535091
• N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide
• N-[[1-(3-Cyano-2-pyridinyl)-4-piperidinyl]methyl]-1-(methylsulfonyl)-4-piperidinecarboxamide

• Inchi： 1S/C19H27N5O3S/c1-28(26,27)24-11-6-16(7-12-24)19(25)22-14-15-4-9-23(10-5-15)18-17(13-20)3-2-8-21-18/h2-3,8,15-16H,4-7,9-12,14H2,1H3,(H,22,25)
• InChI Key： CJYFNULBGCMBFO-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(C(NCC2CCN(C3=NC=CC=C3C#N)CC2)=O)CC1

Computed Properties

• Exact Mass: 405.18346091g/mol
• Monoisotopic Mass: 405.18346091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.44±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide

N-{[1-(3-Cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No 1797953-38-8, known as N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in drug discovery, materials science, and organic synthesis.

The molecular structure of this compound is characterized by the presence of a piperidine ring system, which is a six-membered cyclic amine. The piperidine ring is further substituted with a methanesulfonyl group at the 1-position and a carboxamide group at the 4-position. Additionally, the molecule contains a 3-cyanopyridin-2-yl group attached to the piperidine ring via a methylene bridge. These structural elements contribute to the compound's versatility and reactivity, making it a valuable molecule for further exploration.

Recent studies have highlighted the potential of this compound in medicinal chemistry, particularly in the development of bioactive molecules with therapeutic applications. The presence of the cyano group on the pyridine ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its binding affinity to specific biological targets. Furthermore, the methanesulfonyl group is known to improve solubility and stability, which are critical factors in drug design.

One of the most notable aspects of this compound is its ability to act as a scaffold for further functionalization. Researchers have explored various strategies to modify this molecule by introducing additional substituents or altering existing functional groups. For instance, substituting the cyano group with other electron-withdrawing or electron-donating groups has been shown to significantly impact the molecule's pharmacokinetic properties and biological activity.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, amide bond formation, and cyclization reactions. The synthesis pathway typically begins with the preparation of intermediates such as 3-cyanopyridine derivatives and methanesulfonate esters, which are then subjected to coupling reactions to form the final product. The development of efficient synthetic routes for this compound has been an area of active research, driven by its potential applications in drug discovery.

Recent advancements in computational chemistry have also provided valuable insights into the properties of this compound. Molecular modeling studies have revealed that the molecule exhibits favorable pharmacokinetic profiles, including good absorption and moderate clearance rates. These findings suggest that it could be a promising candidate for further preclinical testing in various therapeutic areas.

Moreover, this compound has shown potential as a building block for constructing more complex molecular architectures. Its modular structure allows for easy substitution at multiple positions, enabling researchers to explore diverse chemical spaces and identify novel bioactive molecules. For example, substituting the piperidine ring with other nitrogen-containing heterocycles or modifying the cyano group has been shown to yield compounds with enhanced activity against specific targets.

In conclusion, N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide (CAS No 1797953-38-8) is a versatile and intriguing molecule with significant potential in chemical research and development. Its unique structural features, combined with recent advances in synthetic methodologies and computational modeling, make it an attractive candidate for exploring new frontiers in medicinal chemistry and materials science.